Cas no 916729-63-0 (Pyrrolidinium, 1,1-dihexyl-)

• Product Name: Pyrrolidinium, 1,1-dihexyl-
• CAS No: 916729-63-0
• MF: C₁₆H₃₄N
• MW: 240.447865009308
• CID: 786798
• PubChem ID: 23148576
• Update Time: 2025-04-19

Pyrrolidinium, 1,1-dihexyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidinium, 1,1-dihexyl-
• 1,1-dihexylpyrrolidin-1-ium
• 916729-63-0
• DTXSID30630995
• SCHEMBL899023

• Inchi： 1S/C16H34N/c1-3-5-7-9-13-17(15-11-12-16-17)14-10-8-6-4-2/h3-16H2,1-2H3/q+1
• InChI Key： JKOADRMSALOJAG-UHFFFAOYSA-N
• SMILES： [N+]1(CCCCCC)(CCCCCC)CCCC1

Computed Properties

• Exact Mass: 240.269125089g/mol
• Monoisotopic Mass: 240.269125089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų